Cas no 504-20-1 (2,6-dimethylhepta-2,5-dien-4-one)

2,6-dimethylhepta-2,5-dien-4-one Properties

Names and Identifiers

• 2,6-Dimethyl-2,5-heptadien-4-one
• 2,6-Dimethyl-2,5-heptadiene-4-one
• 2,6-dimethylhepta-2,5-dien-4-one
• Diisopropylidene Acetone
• Foron
• 2,6-dimethyl-5-heptadien-4-one
• Phorone
• Diisobutenyl ketone
• 2,5-Heptadien-4-one, 2,6-dimethyl-
• Phoron
• Phoron [German]
• s-Diisopropylidene acetone
• sym-Diisopropylidene acetone
• diisopropylideneacetone
• 2,6-dimethyl-hepta-2,5-dien-4-one
• 8F20OEI0MV
• MTZWHHIREPJPTG-UHFFFAOYSA-N
• 2,5-heptadien-4-one
• WLN: 1Y1&
• SCHEMBL157728
• AI3-00047
• CHEMBL2766015
• CS-W018571
• A871568
• Tox21_201097
• 504-20-1
• CCRIS 4350
• NCGC00248921-01
• 2,6-Dimethyl-2,5-heptadien-4-one, 95%
• NSC-403517
• CHEBI:35572
• NSC403517
• SY026937
• Q612199
• CAS-504-20-1
• DTXCID101584
• NSC38718
• NS00022246
• BRN 1699751
• InChI=1/C9H14O/c1-7(2)5-9(10)6-8(3)4/h5-6H,1-4H
• 4-01-00-03564 (Beilstein Handbook Reference)
• PHORONE [MI]
• FT-0698485
• NCGC00258649-01
• AMY13323
• F12420
• AKOS015841777
• EN300-125149
• MFCD00008901
• WLN: 1Y1&U1V1UY1&1
• NSC 38718
• EINECS 207-986-3
• dimethylsuberate
• UNII-8F20OEI0MV
• 2 pound not6-dimethyl-5-heptadien-4-one
• GS-4453
• DTXSID1021584
• NSC-38718
• 2,6-DIMETHYL-2,5-HEPTADIEEN-4-ONE
• Diisobutenylketone
• BBL100361
• STL554155
• DB-116500
• +Expand

• MDL： MFCD00008901
• InChIKey： MTZWHHIREPJPTG-UHFFFAOYSA-N
• Inchi： 1S/C9H14O/c1-7(2)5-9(10)6-8(3)4/h5-6H,1-4H3
• SMILES： O=C(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
• BRN： 1699751

Computed Properties

• Exact Mass: 138.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.104465066g/mol
• Heavy Atom Count: 10
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.48790
• PSA: 17.07000
• Merck: 7333
• Refractive Index: 1.497
• Boiling Point: 198-199 ºC
• Melting Point: 23-26 ºC
• Vapor Pressure: 0.38 mm Hg ( 20 °C)
• Flash Point: 79 ºC
• Color/Form: Yellow liquid, yellow green columnar crystals when cold, with special flavor.
• Solubility: It can be miscible with most organic solvents such as ethanol and ether. It can dissolve nitrocellulose, cellulose acetate, polystyrene, vinyl resin, rubber and wax. The solubility in water at 50 ℃ is 0.1%.
• Specific Rotation: 1.497
• Density: 0.885

2,6-dimethylhepta-2,5-dien-4-one Security Information

• RTECS：MI5500000
• WGK Germany：3
• Safety Term：S22;S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2,6-dimethylhepta-2,5-dien-4-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%